Cas no 2172528-75-3 (4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol)

4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol is a cycloheptyl-substituted piperidine derivative with a hydroxyl and amino functional group, offering versatile reactivity for synthetic applications. Its unique structure, combining a seven-membered cycloheptyl ring with a piperidine scaffold, makes it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both amino and hydroxyl groups enhances its utility as a building block for further functionalization, enabling the synthesis of complex heterocyclic compounds. This compound exhibits potential for applications in the development of bioactive molecules, particularly in targeting central nervous system (CNS) disorders or as a chiral auxiliary in asymmetric synthesis. Its stability and well-defined stereochemistry further contribute to its suitability for research and industrial applications.
4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol structure
2172528-75-3 structure
Product Name:4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol
CAS No:2172528-75-3
MF:C13H26N2O
MW:226.358343601227
CID:5567743
PubChem ID:165597155
Update Time:2025-05-23

4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2172528-75-3
    • 4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
    • EN300-1642249
    • 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol
    • Inchi: 1S/C13H26N2O/c1-15-10-8-13(16,9-11-15)12(14)6-4-2-3-5-7-12/h16H,2-11,14H2,1H3
    • InChI Key: NUALJIFAZXHXKH-UHFFFAOYSA-N
    • SMILES: OC1(CCN(C)CC1)C1(CCCCCC1)N

Computed Properties

  • Exact Mass: 226.204513457g/mol
  • Monoisotopic Mass: 226.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.5Ų

4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1642249-0.05g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
0.05g
$1261.0 2023-07-10
Enamine
EN300-1642249-0.1g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
0.1g
$1320.0 2023-07-10
Enamine
EN300-1642249-0.25g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
0.25g
$1381.0 2023-07-10
Enamine
EN300-1642249-0.5g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
0.5g
$1440.0 2023-07-10
Enamine
EN300-1642249-1.0g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
1.0g
$1500.0 2023-07-10
Enamine
EN300-1642249-2.5g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
2.5g
$2940.0 2023-07-10
Enamine
EN300-1642249-5.0g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
5.0g
$4349.0 2023-07-10
Enamine
EN300-1642249-10.0g
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
10.0g
$6450.0 2023-07-10
Enamine
EN300-1642249-50mg
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
50mg
$1261.0 2023-09-22
Enamine
EN300-1642249-100mg
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
2172528-75-3
100mg
$1320.0 2023-09-22

Additional information on 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol

Research Brief on 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol (CAS: 2172528-75-3): Recent Advances and Applications

The compound 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol (CAS: 2172528-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptyl and piperidin-4-ol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of central nervous system (CNS) targets. Preliminary research indicates that 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol exhibits affinity for specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has also been a focal point, with studies employing advanced in vitro and in vivo models to assess its pharmacokinetic profile.

Recent synthetic methodologies have optimized the production of 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol, with a focus on improving yield and purity. Novel catalytic approaches and green chemistry techniques have been employed to streamline the synthesis, reducing the environmental impact and cost of production. These advancements are critical for scaling up the compound for preclinical and clinical studies.

In addition to its CNS applications, 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol has been explored for its anti-inflammatory and immunomodulatory effects. Research has demonstrated its ability to inhibit key inflammatory pathways, making it a potential candidate for treating autoimmune diseases and chronic inflammation. The compound's dual functionality as both a CNS modulator and an anti-inflammatory agent highlights its versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in fully elucidating the compound's safety and efficacy profiles. Ongoing studies are addressing these gaps through comprehensive toxicological assessments and mechanistic studies. The integration of computational modeling and high-throughput screening technologies is expected to further accelerate the understanding of 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol's biological interactions.

In conclusion, 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol (CAS: 2172528-75-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a molecule of high interest for future therapeutic development. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.